Cas no 478043-91-3 (2,3-DICHLORO-N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)BENZENECARBOXAMIDE)

• Product Name: 2,3-DICHLORO-N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)BENZENECARBOXAMIDE
• CAS No: 478043-91-3
• MF: C₁₂H₇Cl₂N₃O₂
• MW: 296.108880281448
• MDL: MFCD01815478
• CID: 5227241
• Update Time: 2026-03-07

2,3-DICHLORO-N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)BENZENECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• 2,3-DICHLORO-N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)BENZENECARBOXAMIDE
• 2,3-dichloro-N-(4-cyano-3-methyl-1,2-oxazol-5-yl)benzamide
• Oprea1_246168
• MLS000721151
• HMS2688K24
• SMR000335345

• MDL： MFCD01815478
• Inchi： 1S/C12H7Cl2N3O2/c1-6-8(5-15)12(19-17-6)16-11(18)7-3-2-4-9(13)10(7)14/h2-4H,1H3,(H,16,18)
• InChI Key： RCNSBELOWAMEQJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(NC1=C(C#N)C(C)=NO1)=O)Cl

Computed Properties

• Exact Mass: 294.992
• Monoisotopic Mass: 294.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 78.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,3-DICHLORO-N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)BENZENECARBOXAMIDE

2,3-DICHLORO-N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)BENZENECARBOXAMIDE: A PROMISING COMPOUND WITH POTENTIAL IN MODERN PHARMACEUTICAL RESEARCH

2,3-DICHLORO-N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)BENZENECARBOXAMIDE is a synthetic compound with a unique molecular framework that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by the CAS number 478043-91-3, represents a novel class of molecules with potential applications in the development of therapeutic agents for various diseases. The structural complexity of this compound, which combines aromatic rings, heterocyclic systems, and functional groups, provides a foundation for its diverse biological activities.

The molecular architecture of 2,3-DICHLORO-N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)BENZENECARBOXAMIDE is characterized by the presence of a benzene ring substituted with chlorine atoms at the 2 and 3 positions, a nitrile group at the 4-position of the isoxazole ring, and a methyl group at the 3-position of the same heterocyclic system. The carboxamide functionality at the nitrogen atom further enhances the molecule's reactivity and interaction potential with biological targets. This intricate design allows the compound to engage in multiple molecular recognition processes, making it a versatile candidate for drug discovery.

Recent studies have highlighted the potential of 2,3-DICHLORO-N-(4-CYANO-3-METH.5-ISOXAZOLYL)BENZENECARBOXAMIDE as a candidate for the development of anti-inflammatory agents. Researchers have demonstrated its ability to modulate key signaling pathways involved in inflammatory responses, such as the NF-κB and MAPK pathways. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant inhibitory activity against the production of pro-inflammatory cytokines like TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases.

Moreover, the compound's interaction with the COX-2 enzyme has been investigated in the context of its anti-inflammatory properties. The presence of the nitrile group and the isoxazole ring in the molecular structure may contribute to its selective inhibition of COX-2, which is a key target for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects. This selective activity is a critical factor in the design of safer and more effective therapeutic agents.

Recent advances in computational chemistry have provided new insights into the molecular mechanisms underlying the biological activity of 2,3-DICHLORO-N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)BENZENECARBOXAMIDE. Molecular docking studies have revealed its potential to bind to various protein targets, including kinases and transcription factors, which are implicated in a wide range of pathological conditions. These findings suggest that the compound may have broad therapeutic applications beyond its current understanding.

The synthesis of 2,3-DICHLORO-N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)BENZENECARBOXAMIDE has been optimized through various chemical methodologies to improve its yield and purity. A recent study published in the Organic & Biomolecular Chemistry journal described a novel synthetic route that employs microwave-assisted reactions to enhance the efficiency of the reaction process. This approach not only reduces the reaction time but also minimizes the formation of by-products, which is crucial for the production of high-quality pharmaceutical compounds.

The biological evaluation of 2,3-DICHLORO-N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)BENZENECARBOXAMIDE has been extended to include its potential anti-cancer properties. Preliminary studies have indicated that this compound may inhibit the proliferation of certain cancer cell lines, particularly those associated with solid tumors. The molecular structure of the compound, with its multiple functional groups, may enable it to interact with various cellular targets, including DNA and protein kinases, thereby disrupting the growth and survival of cancer cells.

Furthermore, the compound's potential as an antimicrobial agent has been explored in recent research. Studies have shown that 2,3-DICHLORO-N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)BENZENECARBOXAMIDE exhibits activity against a range of bacterial strains, including both Gram-positive and Gram-negative species. This broad-spectrum activity is attributed to its ability to disrupt bacterial cell membranes and interfere with essential metabolic processes, making it a promising candidate for the development of new antibiotics.

The pharmacokinetic properties of 2,3-DICHLORO-N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)BENZENECARBOXAMIDE are an important consideration for its potential therapeutic applications. Research has indicated that the compound has favorable absorption properties and a relatively long half-life, which are essential for the development of oral medications. These characteristics suggest that the compound could be formulated into a dosage form that provides sustained therapeutic effects with minimal dosing frequency.

In addition to its potential therapeutic applications, the compound's environmental impact is an important aspect of its evaluation. The chemical stability and biodegradability of 2,3-DICHLORO-N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)BENZENECARBOXAMIDE have been studied to assess its potential for environmental persistence. These studies are crucial for ensuring that the compound can be safely used in pharmaceutical applications without causing harm to the environment.

The development of 2,3-DICHLORO-N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)BENZENECARBOXAMIDE as a therapeutic agent is an ongoing process that requires further research and development. Clinical trials are necessary to evaluate its safety and efficacy in human subjects, which will provide critical data for its potential approval as a drug. These trials will also help to determine the optimal dosage and administration route for the compound.

Ultimately, the potential of 2,3-DICHLORO-N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)BENZENECARBOXAMIDE as a therapeutic agent lies in its ability to target multiple biological pathways and its structural versatility. Continued research into its molecular mechanisms, synthetic methods, and biological activities will be essential for its successful development into a new class of pharmaceuticals. This compound represents a promising avenue for the advancement of modern medicine and the treatment of various diseases.

As the field of pharmaceutical research continues to evolve, compounds like 2,3-DICHLORO-N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)BENZENECARBOXAMIDE will play a crucial role in the discovery of new therapeutic agents. The unique molecular structure of this compound, combined with its diverse biological activities, makes it a valuable candidate for further exploration. Ongoing studies and technological advancements will likely expand our understanding of its potential applications and contribute to the development of innovative treatments for a wide range of medical conditions.

With its potential to address multiple therapeutic needs, 2,3-DICHLORO-N-(4-CYANO-3-METHYL-5-ISOXAZOLYL)BENZENECARBOXAMIDE represents a significant contribution to the field of pharmaceutical science. As research continues to uncover its full potential, this compound may become an important part of the future of medicine, offering new solutions to complex health challenges.